Cas no 1904307-61-4 (3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide)

3,5-Dimethyl-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide is a heterocyclic compound featuring a fused triazolopyridazine core linked to a thiophene moiety and an oxazole carboxamide group. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or bioactive intermediates. The presence of electron-rich thiophene and nitrogen-dense triazolopyridazine enhances binding affinity to biological targets, while the oxazole carboxamide group may improve solubility and metabolic stability. This compound is suited for exploratory research in drug discovery, offering a versatile template for structure-activity relationship studies. Its synthesis requires precise control to ensure purity and functional group compatibility.

3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide structure

1904307-61-4 structure

Product Name:3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide

CAS No:1904307-61-4

MF:C₁₆H₁₄N₆O₂S

MW:354.386360645294

CID:5802770

PubChem ID:92127094

Update Time:2025-11-02

3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide
- 3,5-dimethyl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,2-oxazole-4-carboxamide
- 3,5-dimethyl-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1,2-oxazole-4-carboxamide
- F6523-2565
- AKOS025388476
- 3,5-dimethyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-4-carboxamide
- 1904307-61-4
- Inchi： 1S/C16H14N6O2S/c1-9-15(10(2)24-21-9)16(23)17-7-14-19-18-13-4-3-12(20-22(13)14)11-5-6-25-8-11/h3-6,8H,7H2,1-2H3,(H,17,23)
- InChI Key： DZNRWOVPRKAYIF-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(C3C(C)=NOC=3C)=O)N2N=1

Computed Properties

Exact Mass: 354.08989488g/mol
Monoisotopic Mass: 354.08989488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 126Å²

3,5-dimethyl-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,2-oxazole-4-carboxamide Pricemore >>

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